BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to Amotosalen and
Riboflavin Pathogen Inactivation Technologies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Amotosalen

Cat. No.: B1665471

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two leading pathogen inactivation (PI)
technologies used to enhance the safety of blood components for transfusion: the
amotosalen/UVA light system (INTERCEPT™ Blood System) and the riboflavin/UV light
system (Mirasol® PRT System). The information presented is supported by experimental data
to aid in the evaluation of these technologies for research and clinical applications.

Mechanism of Action

Both technologies target the nucleic acids of pathogens, rendering them incapable of
replication and thus non-infectious. However, the specific molecular mechanisms differ
significantly.

Amotosalen/UVA (INTERCEPT™)

The INTERCEPT system utilizes amotosalen, a synthetic psoralen compound.[1][2][3] This
photoactive molecule penetrates the cellular and nuclear membranes of pathogens and
leukocytes.[4] It intercalates into double-stranded regions of DNA and RNA.[1][3] Upon
activation by UVA light (320-400 nm), amotosalen forms covalent cross-links with pyrimidine
bases (thymine, cytosine, and uracil), which irreversibly blocks the replication and transcription
of the nucleic acids.[1][4][5]
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Amotosalen/UVA Mechanism of Action

Riboflavin/UV (Mirasol®)

The Mirasol system uses riboflavin (Vitamin B2), a naturally occurring compound, as a
photosensitizer.[6][7] When exposed to broad-spectrum UV light (primarily UVA and UVB, 285-
365 nm), riboflavin associates with nucleic acids and initiates a photochemical reaction.[4] This
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process primarily involves an oxygen-independent electron transfer that causes irreversible
oxidative damage to guanine bases in DNA and RNA, preventing replication.[4][6][8]
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Riboflavin/UV Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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